Cas no 1220031-55-9 (2-(4-Piperidinyl)ethyl 2-furoate hydrochloride)

• Product Name: 2-(4-Piperidinyl)ethyl 2-furoate hydrochloride
• CAS No: 1220031-55-9
• MF: C₁₂H₁₈ClNO₃
• MW: 259.729222774506
• CID: 1070080
• PubChem ID: 53408763
• Update Time: 2025-09-28

2-(4-Piperidinyl)ethyl 2-furoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(4-Piperidinyl)ethyl 2-furoate hydrochloride
• 1220031-55-9
• 2-(piperidin-4-yl)ethyl furan-2-carboxylate hydrochloride
• AKOS015848764
• SB61750
• 2-(piperidin-4-yl)ethylfuran-2-carboxylatehydrochloride
• 2-piperidin-4-ylethyl furan-2-carboxylate;hydrochloride

• MDL： MFCD13559672
• Inchi： 1S/C12H17NO3.ClH/c14-12(11-2-1-8-15-11)16-9-5-10-3-6-13-7-4-10;/h1-2,8,10,13H,3-7,9H2;1H
• InChI Key： NHCMGCCYENLSDR-UHFFFAOYSA-N
• SMILES： Cl.O(C(C1=CC=CO1)=O)CCC1CCNCC1

Computed Properties

• Exact Mass: 259.0975211g/mol
• Monoisotopic Mass: 259.0975211g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 226
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid esters
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acid esters

Additional information on 2-(4-Piperidinyl)ethyl 2-furoate hydrochloride

2-(4-Piperidinyl)ethyl 2-furoate hydrochloride: A Comprehensive Overview

The compound 2-(4-Piperidinyl)ethyl 2-furoate hydrochloride (CAS No. 1220031-55-9) is a notable chemical entity with significant applications in the pharmaceutical and chemical industries. This compound is characterized by its unique structure, which combines a piperidine ring with a furoate group, making it a versatile molecule for various research and development purposes. Recent studies have highlighted its potential in drug delivery systems and as a precursor for advanced pharmaceutical compounds.

The furoate moiety in 2-(4-Piperidinyl)ethyl 2-furoate hydrochloride plays a crucial role in its chemical reactivity and biological activity. Furoates are known for their ability to act as bioisosteres, which can enhance the pharmacokinetic properties of drugs. This characteristic has led researchers to explore its use in developing more efficient drug delivery mechanisms. Moreover, the piperidine ring contributes to the molecule's stability and solubility, making it an ideal candidate for various synthetic applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-(4-Piperidinyl)ethyl 2-furoate hydrochloride. Researchers have employed novel catalytic methods and green chemistry principles to optimize the production process, reducing environmental impact while maintaining high yields. These innovations underscore the compound's importance in modern chemical synthesis.

In terms of pharmacology, 2-(4-Piperidinyl)ethyl 2-furoate hydrochloride has shown promising results in preclinical studies. Its ability to modulate specific biological pathways has made it a subject of interest in drug discovery programs targeting various therapeutic areas, including central nervous system disorders and cardiovascular diseases. The compound's unique pharmacodynamic properties have been extensively studied using advanced computational models and in vitro assays, providing valuable insights into its mechanism of action.

The toxicological profile of 2-(4-Piperidinyl)ethyl 2-furoate hydrochloride has also been thoroughly investigated. Studies indicate that the compound exhibits low toxicity at therapeutic doses, making it a safe candidate for further development. Regulatory agencies have recognized its potential, and ongoing trials aim to validate its safety and efficacy in human subjects.

Looking ahead, the future of 2-(4-Piperidinyl)ethyl 2-furoate hydrochloride lies in its continued exploration as a lead compound for drug development. Collaborative efforts between academic institutions and pharmaceutical companies are expected to unlock new applications for this versatile molecule. As research progresses, it is anticipated that 2-(4-Piperidinyl)ethyl 2-furoate hydrochloride will play a pivotal role in advancing therapeutic interventions across multiple disease areas.